Cas no 67997-60-8 (1-(1-aminocyclopropyl)cyclohexan-1-ol)

• Product Name: 1-(1-aminocyclopropyl)cyclohexan-1-ol
• CAS No: 67997-60-8
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5570502
• PubChem ID: 12433337
• Update Time: 2025-10-30

1-(1-aminocyclopropyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-Aminocyclopropyl)cyclohexanol
• 1-(1-aminocyclopropyl)cyclohexan-1-ol

• Inchi： 1S/C9H17NO/c10-8(6-7-8)9(11)4-2-1-3-5-9/h11H,1-7,10H2
• InChI Key： VMQLHGCYYRRIAU-UHFFFAOYSA-N
• SMILES： C1(C2(N)CC2)(O)CCCCC1

Experimental Properties

• Density: 1.151±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 67 °C(Press: 0.01 Torr)
• pka: 13.04±0.20(Predicted)

Additional information on 1-(1-aminocyclopropyl)cyclohexan-1-ol

Comprehensive Overview of 1-(1-Aminocyclopropyl)cyclohexan-1-ol (CAS No. 67997-60-8)

1-(1-Aminocyclopropyl)cyclohexan-1-ol (CAS No. 67997-60-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bicyclic structure, featuring both aminocyclopropyl and hydroxycyclohexyl moieties, offers unique reactivity and potential applications in drug discovery. Its molecular formula, C₉H₁₇NO, and distinct stereochemistry make it a valuable intermediate for synthesizing bioactive molecules.

Recent studies highlight the growing demand for cyclopropylamine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and neuroactive compounds. Researchers are exploring 1-(1-aminocyclopropyl)cyclohexan-1-ol as a building block for novel therapeutics targeting metabolic disorders and CNS diseases. The compound's ability to modulate molecular interactions through its rigid cyclohexanol framework and reactive primary amine group aligns with current trends in fragment-based drug design.

From a synthetic chemistry perspective, CAS 67997-60-8 presents interesting challenges and opportunities. The strain inherent in its cyclopropane ring can be leveraged for ring-opening reactions, while the hydroxyl group offers sites for further functionalization. These characteristics have made it a subject of numerous patent applications, particularly in asymmetric synthesis methodologies. The compound's stability under various pH conditions makes it particularly valuable for formulation development.

Analytical characterization of 1-(1-aminocyclopropyl)cyclohexan-1-ol typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The compound's chiral centers raise important considerations for enantioselective synthesis, a hot topic in modern pharmaceutical manufacturing. Recent improvements in catalytic systems have enabled more efficient production of optically pure forms of this intermediate.

Environmental and safety assessments of 67997-60-8 indicate favorable profiles compared to many aromatic amines, making it an attractive alternative in green chemistry initiatives. Its biodegradation pathways are currently under investigation as part of broader efforts to develop sustainable synthetic methodologies. The compound's water solubility and partition coefficients suggest potential for development in various delivery systems.

In the context of intellectual property, 1-(1-aminocyclopropyl)cyclohexan-1-ol appears in multiple patent families related to antiviral compounds and agricultural chemicals. Its structural features are particularly valued in designs targeting protein-protein interactions, a frontier in drug discovery. The recent expiration of certain key patents has increased accessibility to this compound for research purposes.

Future research directions for CAS No. 67997-60-8 may explore its potential in materials science applications, particularly in the development of smart polymers and catalytic systems. The compound's unique combination of rigidity and functionality offers possibilities for creating novel molecular architectures. Computational chemistry studies are increasingly being employed to predict its behavior in complex biological systems.

For researchers sourcing 1-(1-aminocyclopropyl)cyclohexan-1-ol, quality control parameters such as enantiomeric purity, residual solvents, and stability under storage conditions are critical considerations. Current good manufacturing practices (cGMP) for this compound emphasize strict control of byproducts that may form during synthesis. Analytical method development continues to be an active area of investigation to support these quality requirements.

The global market for cyclopropyl-containing compounds like 67997-60-8 has shown steady growth, driven by pharmaceutical industry demand. Regional production capabilities and supply chain dynamics significantly impact availability and pricing. Recent advancements in continuous flow chemistry may revolutionize production scales for such specialized intermediates.

From a regulatory standpoint, 1-(1-aminocyclopropyl)cyclohexan-1-ol falls under various classification systems depending on its intended use. Proper handling procedures and material safety data sheets should be consulted for laboratory work. The compound's environmental fate and ecotoxicological profile remain subjects of ongoing research to ensure compliance with evolving regulations.